Cas no 2227800-91-9 (rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine
• CAS No: 2227800-91-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6286695
• PubChem ID: 165964122
• Update Time: 2025-05-23

rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine
• 2227800-91-9
• EN300-1975160

• Inchi： 1S/C10H12ClNO/c1-13-10-4-6(2-3-8(10)11)7-5-9(7)12/h2-4,7,9H,5,12H2,1H3/t7-,9+/m0/s1
• InChI Key： YIOHDYLVSXJEQF-IONNQARKSA-N
• SMILES： ClC1C=CC(=CC=1OC)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine

Rac-(1R,2S)-2-(4-Chloro-3-Methoxyphenyl)cyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine, identified by the CAS registry number 2227800-91-9, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its substitution pattern, which includes a chlorine atom and a methoxy group on the phenyl ring. The stereochemistry of the molecule is specified by the (1R,2S) configuration, indicating a specific spatial arrangement of substituents around the chiral centers.

The synthesis of rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine involves advanced organic synthesis techniques, including the use of transition metal catalysts and stereochemical control methods. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, which are critical for its potential applications in drug development. The compound's structure suggests potential biological activity due to its ability to interact with various protein targets through non-covalent interactions.

Recent research has highlighted the pharmacological properties of CAS No. 2227800-91-9, particularly its activity in modulating neurotransmitter systems. Preclinical studies have demonstrated that this compound exhibits affinity for certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating central nervous system disorders such as anxiety and depression. The presence of the methoxy group on the phenyl ring contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

In addition to its pharmacological potential, rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amine has been studied for its role in chemical biology. Researchers have explored its use as a tool compound to investigate the structure-function relationships in related molecules. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability under various conditions. This property has led to investigations into its use in catalytic cycles and as a building block in total synthesis.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R,2S) configuration ensures that the molecule adopts a specific conformation that is critical for binding to target proteins. Recent advancements in chiral resolution techniques have enabled the efficient separation of enantiomers, allowing researchers to study the individual contributions of each enantiomer to the overall activity.

From an environmental perspective, CAS No. 2227800-91-9 has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes metabolic transformations in aquatic environments, suggesting that it has a limited persistence in natural systems. However, further research is required to fully understand its environmental impact and ensure sustainable practices during large-scale production.

In conclusion, rac-(1R,2S)-2-(4-chloro-3-methoxyphenyl)cyclopropan-1-amino represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of stereochemistry, functional groups, and pharmacological activity positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to the fields of chemistry and medicine.